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Compound of Interest

Compound Name: 3-Aminocyclohept-2-en-1-one

Cat. No.: B15448268 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Examination of 3-Aminocycloalk-2-en-1-ones, with a focus on 3-

Aminocyclohex-2-en-1-one due to the absence of literature on 3-Aminocyclohept-2-en-1-one.

Executive Summary
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of 3-aminocycloalk-2-en-1-ones, a class of

enaminones with significant interest in medicinal chemistry and organic synthesis. Extensive

searches for "3-Aminocyclohept-2-en-1-one" did not yield a specific CAS number, IUPAC

name, or any associated experimental data. This suggests that the seven-membered ring

analogue is not a commonly synthesized or well-documented compound.

Consequently, this guide will focus on the well-characterized six-membered ring analogue, 3-

Aminocyclohex-2-en-1-one, for which substantial data is available. This will include its chemical

identifiers, physical properties, a detailed experimental protocol for its synthesis, and a

discussion of its applications. We will also briefly cover the five-membered ring analogue, 3-

Aminocyclopent-2-en-1-one. The information presented is intended to serve as a valuable

resource for researchers and professionals in the fields of chemistry and drug discovery.

Chemical Identification and Properties
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A thorough database search for "3-Aminocyclohept-2-en-1-one" did not yield any registered

compounds. However, the closely related cyclohexyl and cyclopentyl analogues are well-

documented.

3-Aminocyclohex-2-en-1-one
Property Value Reference

IUPAC Name 3-aminocyclohex-2-en-1-one [1][2][3]

CAS Number 5220-49-5 [1][2][3][4]

Molecular Formula C₆H₉NO [1][3][4]

Molecular Weight 111.14 g/mol [1][3][4]

Melting Point 129-133 °C [4]

Boiling Point 212.4±30.0 °C (Predicted) [4]

Density 1.091±0.06 g/cm³ (Predicted) [4]

InChIKey
ZZMRPOAHZITKBV-

UHFFFAOYSA-N
[2]

SMILES C1CC(=CC(=O)C1)N [2]

3-Aminocyclopent-2-en-1-one
Property Value Reference

IUPAC Name 3-aminocyclopent-2-en-1-one [5]

CAS Number 28566-12-3 [5]

Molecular Formula C₅H₇NO [5]

Molecular Weight 97.12 g/mol [5]

InChIKey
LSROXAYPMFICCA-

UHFFFAOYSA-N
[5]

SMILES C1C(=O)C=C(C1)N
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Experimental Protocols
The synthesis of these enaminones is generally straightforward. Below is a typical experimental

protocol for the preparation of 3-Aminocyclohex-2-en-1-one.

Synthesis of 3-Aminocyclohex-2-en-1-one from 1,3-
Cyclohexanedione
This procedure describes the reaction of 1,3-cyclohexanedione with an ammonia source to

yield the corresponding enaminone.

Materials:

1,3-Cyclohexanedione

Ammonium acetate

Ethyl acetate

Three-necked flask (100 mL)

Oil bath

Stirrer

Filtration apparatus

Procedure:

To a 100 mL three-necked flask, add 1,3-cyclohexanedione (0.03 mol) and ammonium

acetate (0.039 mol).

Thoroughly stir the mixture.

Place the flask in an oil bath preheated to 110°C.

Allow the reaction to proceed for 15 minutes. The mixture will gradually solidify.
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Remove the flask from the oil bath and allow it to cool to room temperature.

Add 10 mL of ethyl acetate to the reaction mixture and heat to dissolve the solid.

Cool the solution to 0°C to induce crystallization.

Collect the precipitated yellow crystals by filtration.

Dry the crystals to obtain 3-amino-2-cyclohexen-1-one. A typical yield for this reaction is

reported to be around 93.6%.[6]

Logical Workflow for Synthesis
The synthesis of 3-Aminocyclohex-2-en-1-one can be visualized as a straightforward two-step

process from the starting material to the final product.
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Synthesis Workflow
Start: 1,3-Cyclohexanedione

and Ammonium Acetate

Reaction at 110°C for 15 min

Heating

Crude Product

Recrystallization from
Ethyl Acetate

Purification

Final Product:
3-Aminocyclohex-2-en-1-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Enaminones – A Focus on 3-
Aminocycloalk-2-en-1-ones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15448268#3-aminocyclohept-2-en-1-one-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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